Cas no 946275-61-2 (N-(4-acetylphenyl)-4-{[(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxy]methyl}benzamide)

• Product Name: N-(4-acetylphenyl)-4-{[(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxy]methyl}benzamide
• CAS No: 946275-61-2
• MF: C₂₆H₂₅NO₄
• MW: 415.48100733757
• CID: 6635950
• PubChem ID: 26842041
• Update Time: 2025-10-29

N-(4-acetylphenyl)-4-{[(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxy]methyl}benzamide Chemical and Physical Properties

Names and Identifiers

• AKOS004952269
• N-(4-acetylphenyl)-4-(((2,2-dimethyl-2,3-dihydrobenzofuran-7-yl)oxy)methyl)benzamide
• N-(4-acetylphenyl)-4-[(2,2-dimethyl-3H-1-benzofuran-7-yl)oxymethyl]benzamide
• 946275-61-2
• F2205-0363
• N-(4-acetylphenyl)-4-{[(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxy]methyl}benzamide
• Benzamide, N-(4-acetylphenyl)-4-[[(2,3-dihydro-2,2-dimethyl-7-benzofuranyl)oxy]methyl]-

• Inchi： 1S/C26H25NO4/c1-17(28)19-11-13-22(14-12-19)27-25(29)20-9-7-18(8-10-20)16-30-23-6-4-5-21-15-26(2,3)31-24(21)23/h4-14H,15-16H2,1-3H3,(H,27,29)
• InChI Key： XQGYDHKDDDXMRL-UHFFFAOYSA-N
• SMILES： O1C2C(=CC=CC=2CC1(C)C)OCC1C=CC(C(NC2C=CC(C(C)=O)=CC=2)=O)=CC=1

Computed Properties

• Exact Mass: 415.17835828g/mol
• Monoisotopic Mass: 415.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 631
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 64.6Ų

Experimental Properties

• Density: 1.211±0.06 g/cm3(Predicted)
• Boiling Point: 534.7±50.0 °C(Predicted)
• pka: 12.90±0.70(Predicted)

Additional information on N-(4-acetylphenyl)-4-{[(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxy]methyl}benzamide

Comprehensive Overview of N-(4-acetylphenyl)-4-{[(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxy]methyl}benzamide (CAS No. 946275-61-2)

The compound N-(4-acetylphenyl)-4-{[(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxy]methyl}benzamide (CAS No. 946275-61-2) is a specialized organic molecule with a unique structural framework. Its intricate design combines a benzamide core with a dihydrobenzofuran moiety, making it a subject of interest in pharmaceutical and materials science research. The presence of an acetylphenyl group further enhances its potential applications in drug discovery and development. Researchers are increasingly exploring its role in modulating biological pathways, particularly in the context of inflammation and metabolic disorders.

In recent years, the demand for novel small-molecule inhibitors and targeted therapeutics has surged, driven by advancements in precision medicine. N-(4-acetylphenyl)-4-{[(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxy]methyl}benzamide has garnered attention due to its potential as a kinase inhibitor or receptor modulator. Its dihydrobenzofuran segment is particularly noteworthy, as this scaffold is frequently employed in the design of neuroprotective agents and antioxidants. This aligns with current trends in neurodegenerative disease research, where oxidative stress and inflammation are key therapeutic targets.

The synthesis of CAS No. 946275-61-2 involves multi-step organic reactions, including etherification and amide coupling, which are critical for achieving high purity and yield. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing this compound. Given the growing emphasis on green chemistry, researchers are also investigating eco-friendly synthetic routes to produce N-(4-acetylphenyl)-4-{[(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxy]methyl}benzamide with minimal environmental impact.

From a commercial perspective, 946275-61-2 is primarily utilized in academic and industrial R&D settings. Its applications span drug discovery, chemical biology, and material science. The compound's lipophilicity and molecular weight make it a candidate for bioavailability optimization studies, a hot topic in modern pharmacology. Additionally, its structural features are being explored for crystal engineering and supramolecular chemistry, where non-covalent interactions play a pivotal role.

As the scientific community continues to explore N-(4-acetylphenyl)-4-{[(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxy]methyl}benzamide, questions about its mechanism of action, toxicity profile, and scalable synthesis remain areas of active investigation. With the rise of AI-driven drug design and computational chemistry, this compound could serve as a valuable template for virtual screening and molecular docking studies. Future research may also focus on its potential in combination therapies or as a diagnostic probe in imaging technologies.

In summary, CAS No. 946275-61-2 represents a fascinating intersection of chemistry and biology. Its multifaceted applications and structural complexity make it a compelling subject for ongoing and future research. Whether in the realm of medicinal chemistry or advanced materials, this compound holds promise for addressing some of the most pressing challenges in science and technology today.